Cas no 119567-93-0 (Benzoic acid,4-[(1E)-3-(3,4-diethylphenyl)-3-oxo-1-propen-1-yl]-)
119567-93-0 structure
Product Name:Benzoic acid,4-[(1E)-3-(3,4-diethylphenyl)-3-oxo-1-propen-1-yl]-
CAS No:119567-93-0
MF:C20H20O3
MW:308.371006011963
CID:229822
PubChem ID:10063873
Update Time:2025-04-19
Benzoic acid,4-[(1E)-3-(3,4-diethylphenyl)-3-oxo-1-propen-1-yl]- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid,4-[(1E)-3-(3,4-diethylphenyl)-3-oxo-1-propen-1-yl]-
- Benzoic acid,4-[3-(3,4-diethylphenyl)-3-oxo-1-propenyl]-, (E)-
- Benzoicacid, 4-[(1E)-3-(3,4-diethylphenyl)-3-oxo-1-propenyl]- (9CI)
- Ch 20
- 119567-93-0
- SCHEMBL8461715
- 4-[(1E)-3-(3,4-Diethylphenyl)-3-oxo-1-propen-1-yl]benzoic acid
- DTXSID101176809
- CHEMBL34731
-
- Inchi: 1S/C20H20O3/c1-3-15-10-11-18(13-16(15)4-2)19(21)12-7-14-5-8-17(9-6-14)20(22)23/h5-13H,3-4H2,1-2H3,(H,22,23)/b12-7+
- InChI Key: DYHCWMITYZUGTR-KPKJPENVSA-N
- SMILES: O=C(/C=C/C1C=CC(C(=O)O)=CC=1)C1C=CC(CC)=C(C=1)CC
Computed Properties
- Exact Mass: 308.1413
- Monoisotopic Mass: 308.14124450g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 6
- Complexity: 432
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.8
- Topological Polar Surface Area: 54.4Ų
Experimental Properties
- PSA: 54.37
Benzoic acid,4-[(1E)-3-(3,4-diethylphenyl)-3-oxo-1-propen-1-yl]- Related Literature
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1. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Sethuraman Sathyamoorthi,M. Kanagaraj,Murugavel Kathiresan J. Mater. Chem. A, 2016,4, 4562-4569
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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